Cas no 746573-12-6 (2-Cyclohexen-1-amine,2-methyl-, (+)-)

• Product Name: 2-Cyclohexen-1-amine,2-methyl-, (+)-
• CAS No: 746573-12-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 560862
• PubChem ID: 14291802
• Update Time: 2024-03-01

2-Cyclohexen-1-amine,2-methyl-, (+)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-amine,2-methyl-, (+)-
• 2-Cyclohexen-1-amine,2-methyl-,(+)-(9CI)

• Inchi： 1S/C7H13N/c1-6-4-2-3-5-7(6)8/h4,7H,2-3,5,8H2,1H3
• InChI Key： UOADZOTZRYGAKT-UHFFFAOYSA-N
• SMILES： C1(N)CCCC=C1C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines